Ergosta-7,9(11),24(28)-trien-3beta-ol
Ergosta-7,9(11),24(28)-trien-3beta-ol
Brand Name:
Vulcanchem
CAS No.:
84223-03-0
VCID:
VC0149568
InChI:
InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h10,14,18,20-22,24-25,29H,3,7-9,11-13,15-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CCC2C1(CC=C3C2=CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C28H44O
Molecular Weight:
396.6 g/mol
Ergosta-7,9(11),24(28)-trien-3beta-ol
CAS No.: 84223-03-0
Reference Standards
VCID: VC0149568
Molecular Formula: C28H44O
Molecular Weight: 396.6 g/mol
Purity: >95%
| CAS No. | 84223-03-0 |
|---|---|
| Product Name | Ergosta-7,9(11),24(28)-trien-3beta-ol |
| Molecular Formula | C28H44O |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h10,14,18,20-22,24-25,29H,3,7-9,11-13,15-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1 |
| Standard InChIKey | MOVFCUILMBMDSX-QKPORZECSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CC=C3C2=CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CC=C3C2=CCC4C3(CCC(C4)O)C)C |
| Purity | >95% |
| Synonyms | 24-MeCTO 24-methyl-5 alpha-cholesta-7,9(11),24(28)-trien-3 beta-ol 24-methylcholesta-7,9(11),24(28)-trien-3-ol |
| PubChem Compound | 196273 |
| Last Modified | Nov 11 2021 |
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